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Compound of Interest

Compound Name: 2-Bromo-6-methoxynaphthalene

Cat. No.: B028277

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-Bromo-
6-methoxynaphthalene, a key intermediate in the synthesis of various pharmaceutical
compounds, including the non-steroidal anti-inflammatory drug (NSAID) Nabumetone. This
document outlines its key physical characteristics, detailed experimental protocols for their
determination, and a visualization of its application in a significant synthetic pathway.

Core Physical and Chemical Properties

2-Bromo-6-methoxynaphthalene is a crystalline solid at room temperature. Its chemical
structure consists of a naphthalene ring substituted with a bromine atom at the 2-position and a
methoxy group at the 6-position.
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Property Value Source(s)
Molecular Formula C11HoBro [1]
Molecular Weight 237.09 g/mol [1]
White to light beige
Appearance [1]
powder/crystal
Melting Point 106-109 °C [1]
Boiling Point 160-164 °C at 3 mmHg [1]

N Insoluble in water; Soluble in
Solubility ) ] [1]
Dimethyl Sulfoxide (DMSO)

CAS Number 5111-65-9 [1]

Experimental Protocols

The following sections detail standardized methodologies for the determination of the key
physical properties of 2-Bromo-6-methoxynaphthalene.

Melting Point Determination

The melting point of 2-Bromo-6-methoxynaphthalene can be determined using the capillary
method with a melting point apparatus.[2][3]

Materials:

2-Bromo-6-methoxynaphthalene sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Spatula

Watch glass

Procedure:
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e Ensure the 2-Bromo-6-methoxynaphthalene sample is dry and finely powdered.
¢ Place a small amount of the powdered sample onto a clean, dry watch glass.

o Gently press the open end of a capillary tube into the powder to pack a small amount of the
sample into the sealed end. The packed sample height should be approximately 2-3 mm.

« Insert the capillary tube into the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point of 106 °C.

o Decrease the heating rate to 1-2 °C per minute to ensure accurate determination.
e Observe the sample through the magnifying lens.

e Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

o Record the temperature at which the entire sample has completely melted (the end of the
melting range).

e The recorded range is the melting point of the sample. For a pure substance, this range
should be narrow.

Boiling Point Determination

The boiling point of 2-Bromo-6-methoxynaphthalene is determined at reduced pressure (3
mmHg) due to its high boiling point at atmospheric pressure, which could lead to
decomposition. A common method for this is distillation under reduced pressure. A micro-scale
method using a Thiele tube can also be adapted for reduced pressure.[4][5]

Materials:
e 2-Bromo-6-methoxynaphthalene sample

o Small-scale distillation apparatus (or Thiele tube setup adaptable for vacuum)
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Heating mantle or oil bath

Thermometer

Vacuum source and pressure gauge

Boiling chips

Procedure (Micro-scale Thiele Tube Method):

Place a small amount (0.5-1 mL) of 2-Bromo-6-methoxynaphthalene into a small test tube.
e Add a boiling chip to ensure smooth boiling.

 Insert a thermometer into a one-holed stopper, and place it in the test tube, ensuring the
thermometer bulb is above the liquid level to measure the vapor temperature.

o Place a small, inverted capillary tube (sealed at the top) into the liquid.

e Connect the side arm of the test tube to a vacuum source with a manometer to monitor the

pressure.
o Place the test tube assembly in a Thiele tube filled with a suitable heating oil.

e Begin heating the Thiele tube gently while applying a vacuum to achieve and maintain a
pressure of 3 mmHg.

o Observe the sample. As the liquid heats, a stream of bubbles will emerge from the inverted
capillary tube.

e When a steady stream of bubbles is observed, slowly allow the apparatus to cool.

o The boiling point is the temperature at which the bubbling stops and the liquid begins to be
drawn back into the capillary tube. Record this temperature.

Solubility Determination (Qualitative)

A gualitative assessment of solubility in various solvents can be performed by visual inspection.
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Materials:

2-Bromo-6-methoxynaphthalene sample

Various solvents (e.g., water, DMSO, ethanol, acetone)

Small test tubes or vials

Spatula

Vortex mixer

Procedure:

e Place a small, accurately weighed amount of 2-Bromo-6-methoxynaphthalene (e.g., 10
mg) into a series of test tubes.

e To each tube, add a measured volume of a different solvent (e.g., 1 mL).
» Vortex each tube vigorously for 30-60 seconds.

» Visually inspect each tube against a dark background to determine if the solid has
completely dissolved.

« If the solid dissolves, the compound is considered soluble in that solvent under these
conditions. If solid particles remain, it is considered insoluble or sparingly soluble. For 2-
Bromo-6-methoxynaphthalene, it will be observed to be insoluble in water and soluble in
DMSO.[1]

Spectral Analysis: NMR Sample Preparation

To obtain tH and 3C NMR spectra for structural confirmation, proper sample preparation is
crucial.[6][7]

Materials:
e 2-Bromo-6-methoxynaphthalene sample (5-20 mg for *H, 20-50 mg for 13C)

o Deuterated solvent (e.g., CDCls or DMSO-ds)
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e NMR tube (5 mm) and cap

o Pasteur pipette and cotton or glass wool
e Vial

Procedure:

» Weigh the appropriate amount of 2-Bromo-6-methoxynaphthalene and place it in a clean,
dry vial.

o Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.
o Gently swirl or vortex the vial to dissolve the sample completely.

o To remove any particulate matter, filter the solution through a small plug of cotton or glass
wool in a Pasteur pipette directly into the NMR tube.

o The final volume of the solution in the NMR tube should be approximately 4-5 cm in depth.
o Cap the NMR tube securely and label it appropriately.
e The sample is now ready for analysis in an NMR spectrometer.

Synthetic Pathway Visualization

2-Bromo-6-methoxynaphthalene is a vital precursor in the synthesis of Nabumetone. A
common method for this conversion is the Heck reaction, a palladium-catalyzed carbon-carbon
bond-forming reaction.[8][9][10]
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Caption: Synthesis of Nabumetone from 2-Bromo-6-methoxynaphthalene via the Heck

reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 2-Bromo-6-methoxynaphthalene | 5111-65-9 [chemicalbook.com]
¢ 2. chem.ucalgary.ca [chem.ucalgary.ca]

¢ 3. byjus.com [byjus.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b028277?utm_src=pdf-body-img
https://www.benchchem.com/product/b028277?utm_src=pdf-body
https://www.benchchem.com/product/b028277?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4242350.htm
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 4. vijaynazare.weebly.com [vijaynazare.weebly.com]
e 5. chem.libretexts.org [chem.libretexts.org]

e 6. NMR Sample Preparation [nmr.chem.umn.edu]

e 7. How to make an NMR sample [chem.ch.huji.ac.il]

e 8. Nabumetone, BRL-14777, Nabuser, Listran, Relafen, Relifen, Arthaxan, Relifex-
& IR E [drugfuture.com)

e 9. Heck reaction - Wikipedia [en.wikipedia.org]
e 10. Heck Reaction [organic-chemistry.org]

 To cite this document: BenchChem. [Technical Guide: Physical Properties of 2-Bromo-6-
methoxynaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028277#physical-properties-of-2-bromo-6-
methoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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